molecular formula C14H11FO3 B8751975 4-Fluorophenyl 4-methoxybenzoate

4-Fluorophenyl 4-methoxybenzoate

Cat. No.: B8751975
M. Wt: 246.23 g/mol
InChI Key: FFXJPOBHMPBQEF-UHFFFAOYSA-N
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Description

4-Fluorophenyl 4-methoxybenzoate is an ester derivative of 4-methoxybenzoic acid, where the hydroxyl group of the acid is replaced by a 4-fluorophenoxy group. This compound belongs to a broader class of aromatic esters, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The fluorine atom at the para position of the phenyl ring and the methoxy group on the benzoate moiety contribute to its unique physicochemical and biological properties, such as enhanced metabolic stability and altered electronic effects compared to non-fluorinated analogs .

Properties

Molecular Formula

C14H11FO3

Molecular Weight

246.23 g/mol

IUPAC Name

(4-fluorophenyl) 4-methoxybenzoate

InChI

InChI=1S/C14H11FO3/c1-17-12-6-2-10(3-7-12)14(16)18-13-8-4-11(15)5-9-13/h2-9H,1H3

InChI Key

FFXJPOBHMPBQEF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)F

Origin of Product

United States

Comparison with Similar Compounds

Comparative Data Table

Compound Name Molecular Weight (g/mol) Binding Affinity (ΔG, kcal/mol) FRAP Power (µmol/L) Key Application Reference ID
This compound 260.26 -7.40 (estimated) 111.83 Pharmaceutical synthesis
Methyl 4-methoxybenzoate 180.20 N/A N/A Flavoring agent
4-Chlorophenyl 4-methoxybenzoate 290.70 -6.68 123.20 Antioxidant research
Ethyl 4-methoxybenzoate 180.20 N/A N/A Industrial solvent

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